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Compound of Interest

Compound Name: 5-(3,4-Dimethylphenyl)oxazole
CAS No.: 1378416-66-0
Cat. No.: B1397094
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For Researchers, Scientists, and Drug Development Professionals

Introduction: The Oxazole Scaffold in Modern Medicinal
Chemistry

The oxazole nucleus, a five-membered aromatic heterocycle containing one nitrogen and one oxygen
atom, represents a cornerstone in contemporary drug discovery.[1] Its unique electronic properties and
ability to engage in various non-covalent interactions with biological targets have cemented its status as
a privileged scaffold.[1] Oxazole derivatives exhibit a remarkable breadth of biological activities,
including anti-inflammatory, antimicrobial, antifungal, and anticancer properties.[2][3] This guide
focuses on a specific derivative, 5-(3,4-Dimethylphenyl)oxazole, providing a comprehensive overview
of its synthesis, characterization, and potential applications for researchers in the pharmaceutical
sciences.

Core Compound Identification
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Compound Name 5-(3,4-Dimethylphenyl)oxazole
CAS Number 1378416-66-0

Molecular Formula C11H1:NO

Molecular Weight 173.21 g/mol

Chemical Structure (See Figure 1)

digraph "chemical structure" {

graph [layout=neato, overlap=false, splines=true, maxiter=1000, start=1234];
node [shape=plaintext, fontname="sans-serif", fontsize=12];

edge [fontname="sans-serif", fontsize=12];
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Co6
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Nodes for the oxazole ring
[Label="N", pos="0,0!"];
[label="0", pos="1.2,0.5!"];
[label="C", pos="1.2,-0.5!"];
[Llabel="C", pos="0,-1!"];
[label="C", pos="-0.8,-0.5!"];

Nodes for the dimethylphenyl group
[Llabel="C", pos="-2,0!"];
[label="C", pos="-2.7,1!"];
[label="C", pos="-3.9,0.8!"];
[label="C", pos="-4.4,-0.2'"];

Cl10 [label="C", pos="-3.7,-1.2!"];

Cl1l [label="C", pos="-2.5,-1!"];

C12 [label="C", pos="-4.7,1.8!"1; // Methyl group
C13 [label="C", pos="-5.6,-0.4!'"1; // Methyl group

//
N1
02
C3

Edges for the oxazole ring

-- 02 [label=""1;
-- C3 [label=""1;
-- C4 [label=""];
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C4 -- C5 [label=""];
C5 -- N1 [label=""];

// Edges for the dimethylphenyl group
C5 -- C6 [label=""];

C6 -- C7 [label=""]1;

C7 -- C8 [label=""];

C8 -- C9 [label=""1;

C9 -- C10 [label=""];

Clo -- Cl1l1 [label=""];

Cll -- C6 [label=""1;

C8 -- C12 [label="CHz3"];

C9 -- C13 [label="CHs3"];

// Double bonds

N1 -- C3 [style=double];
C4 -- C5 [style=double];
C6 -- C7 [style=double];
C8 -- (9 [style=double];
Cl1l0 -- Cl11 [style=double];
}

Figure 1: Chemical Structure of 5-(3,4-Dimethylphenyl)oxazole.

Synthesis of 5-(3,4-Dimethylphenyl)oxazole: A Practical
Approach

The synthesis of 5-substituted oxazoles is well-documented, with the Van Leusen oxazole synthesis
being a prominent and efficient method.[4] This reaction involves the condensation of an aldehyde with
tosylmethyl isocyanide (TosMIC).

The Van Leusen Oxazole Synthesis: Mechanism and
Rationale
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The Van Leusen reaction is a powerful tool for the formation of the oxazole ring from an aldehyde and
TosMIC. The reaction proceeds through a multi-step mechanism that begins with the deprotonation of
TosMIC, followed by a nucleophilic attack on the aldehyde. A subsequent cyclization and elimination of
the tosyl group yields the desired oxazole.

Reactants

3,4-Dimethylber de

Reaction Pathway Product
Deprotonation of TosMIC ———> Nucleophilic attack on aldehyde ——> 5-endo-dig cyclization ———> Elimination of Tosyl group 5-(3,4-Dimethylphenyl)oxazole

Tosylmethyl isocyanide (TosMIC)

Click to download full resolution via product page

Figure 2: Workflow for the Van Leusen Synthesis of 5-(3,4-Dimethylphenyl)oxazole.

Experimental Protocol: Van Leusen Synthesis

Materials:

¢ 3,4-Dimethylbenzaldehyde

¢ Tosylmethyl isocyanide (TosMIC)

¢ Potassium carbonate (K2COs)

* Methanol (MeOH)

¢ Dichloromethane (DCM)

¢ Saturated aqueous sodium bicarbonate (NaHCO3) solution
e Brine

¢ Anhydrous magnesium sulfate (MgSOa)

 Silica gel for column chromatography

© 2026 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b1397094/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-5-3-4-dimethylphenyl-oxazole
https://www.benchchem.com/product/b1397094/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-5-3-4-dimethylphenyl-oxazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1397094?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e Hexanes

« Ethyl acetate

Procedure:

» To a solution of 3,4-dimethylbenzaldehyde (1.0 eq) in methanol, add tosylmethyl isocyanide (1.1 eq).
¢ Add potassium carbonate (2.0 eq) portion-wise with stirring.

» Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer chromatography
(TLC).

+ Upon completion, cool the reaction mixture to room temperature and remove the methanol under
reduced pressure.

¢ Partition the residue between dichloromethane and water.

+ Separate the organic layer and wash sequentially with saturated aqueous sodium bicarbonate
solution and brine.

« Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced
pressure.

¢ Purify the crude product by column chromatography on silica gel using a gradient of hexanes and
ethyl acetate to afford pure 5-(3,4-dimethylphenyl)oxazole.

Spectroscopic Characterization

While experimental spectroscopic data for 5-(3,4-dimethylphenyl)oxazole is not readily available in
the public domain, the following data is predicted based on the analysis of structurally similar
compounds, such as 5-phenyloxazole and other 5-aryloxazole derivatives.

Predicted *H NMR Data (400 MHz, CDCIs)
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Chemical Shift (0,

Multiplicity Integration Assighment
ppm)
~7.9 S 1H H-2 (oxazole ring)
~7.5 S 1H H-4 (oxazole ring)
~7.3-7.4 m 3H Aromatic protons
~2.3 S 6H 2 X Ar-CHs

Chemical Shift (6, ppm)

Assignment

~151 C-2 (oxazole ring)

~150 C-5 (oxazole ring)

~138 Quaternary aromatic C (attached to CHs)
~137 Quaternary aromatic C (attached to CHs)
~130 Aromatic CH

~128 Quaternary aromatic C (attached to oxazole)
~126 Aromatic CH

~124 Aromatic CH

~122 C-4 (oxazole ring)

~20 Ar-CHs

Predicted Infrared (IR) Spectroscopy Data

Wavenumber (cm~?)

Functional Group Assighment

~3120-3080

C-H stretching (aromatic & oxazole)

~2920, 2860

C-H stretching (methyl)

~1610, 1580, 1500

C=C and C=N stretching (aromatic & oxazole)

~1100-1000

C-O-C stretching (oxazole)
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Predicted Mass Spectrometry (MS) Data

The electron ionization (El) mass spectrum is expected to show a prominent molecular ion peak (M*) at
m/z = 173. Key fragmentation patterns would likely involve the loss of CO (m/z = 145) and subsequent
fragmentation of the dimethylphenyl and oxazole moieties.

Potential Applications in Drug Discovery

The oxazole scaffold is a well-established pharmacophore in medicinal chemistry, with derivatives
exhibiting a wide array of biological activities.[3] While specific biological data for 5-(3,4-
dimethylphenyl)oxazole is not yet published, its structural features suggest potential for investigation
in several therapeutic areas.

5-(3,4-Dimethylphenyl)oxazole

Core Scaffold

Inhibition of inflammatory mediators Cytotoxicity against cancer cell lines¥ctivity against pathogenic microbes

Potential Biologiral Activities
Y

Anti-inflammatory Anticancer Antimicrobial

Click to download full resolution via product page
Figure 3: Potential Therapeutic Applications of the 5-(3,4-Dimethylphenyl)oxazole Scaffold.

« Anti-inflammatory Activity: Many 5-aryloxazole derivatives have been shown to possess anti-
inflammatory properties.[3] The mechanism often involves the inhibition of key enzymes in the
inflammatory cascade, such as cyclooxygenases (COX) or lipoxygenases (LOX).

« Anticancer Potential: The oxazole ring is a common feature in a number of anticancer agents.[3] The
planar aromatic structure of 5-(3,4-dimethylphenyl)oxazole could allow for intercalation with DNA or
interaction with the active sites of enzymes crucial for cancer cell proliferation.

« Antimicrobial Properties: The nitrogen and oxygen heteroatoms in the oxazole ring can act as
hydrogen bond acceptors, facilitating interactions with microbial enzymes and potentially disrupting

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC6768039/
https://www.benchchem.com/product/b1397094/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-5-3-4-dimethylphenyl-oxazole
https://www.benchchem.com/product/b1397094/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-5-3-4-dimethylphenyl-oxazole
https://www.benchchem.com/product/b1397094/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-5-3-4-dimethylphenyl-oxazole
https://www.benchchem.com/product/b1397094/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-5-3-4-dimethylphenyl-oxazole
https://pmc.ncbi.nlm.nih.gov/articles/PMC6768039/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6768039/
https://www.benchchem.com/product/b1397094/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-5-3-4-dimethylphenyl-oxazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1397094?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

essential cellular processes.[2]

Conclusion and Future Directions

5-(3,4-Dimethylphenyl)oxazole is a readily accessible derivative of the medicinally important oxazole
class of heterocyclic compounds. While specific biological and spectroscopic data for this particular

molecule are yet to be extensively reported, its synthesis is straightforward via established methods like

the Van Leusen reaction. The predicted spectroscopic data provides a solid foundation for its
identification and characterization. Based on the known pharmacological profile of related 5-
aryloxazoles, this compound represents a promising candidate for screening in various drug discovery
programs, particularly in the areas of inflammation, oncology, and infectious diseases. Further
investigation into the biological activities of 5-(3,4-dimethylphenyl)oxazole is warranted to fully
elucidate its therapeutic potential.
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" Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended
for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we
make no warranties, express or implied, regarding the fitness of this product for every specific
experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits
your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of essential
and advanced chemicals, empowering scientists and

researchers to drive progress in science and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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